Cas no 171258-00-7 (Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI))

• Product Name: Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI)
• CAS No: 171258-00-7
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 1354238
• PubChem ID: 24977990
• Update Time: 2025-04-20

Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI)
• DB-287203
• ETHANONE, 1-[2-(1-PROPYNYL)PHENYL]-
• 1-(2-prop-1-ynylphenyl)ethanone
• 1-(2-prop-1-ynyl-phenyl)-ethanone
• Ethanone,1-(2-(1-propynyl)phenyl)-
• SCHEMBL12724812
• 1-[2-(1-propynyl)phenyl]ethanone
• 171258-00-7

• Inchi： 1S/C11H10O/c1-3-6-10-7-4-5-8-11(10)9(2)12/h4-5,7-8H,1-2H3
• InChI Key： RFCFSNWVVVNBPP-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1C#CC

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 17.07